Cas no 197173-65-2 (Benzonitrile, 4-[(4-methylphenyl)amino]-)

• Product Name: Benzonitrile, 4-[(4-methylphenyl)amino]-
• CAS No: 197173-65-2
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 1388726
• PubChem ID: 28411231
• Update Time: 2025-04-20

Benzonitrile, 4-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(4-methylphenyl)amino]-
• 4-(p-toluidino)benzonitrile
• AKOS000221683
• 197173-65-2
• SCHEMBL10694580
• 4-(p-Tolylamino)benzonitrile
• DS-017206

• Inchi： 1S/C14H12N2/c1-11-2-6-13(7-3-11)16-14-8-4-12(10-15)5-9-14/h2-9,16H,1H3
• InChI Key： VXXPBYRYNLQLKI-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 208.10016
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles